Cas no 1219803-12-9 (4-Ethylguaiacol-d5)

4-Ethylguaiacol-d5 is a deuterated analog of 4-ethylguaiacol, where five hydrogen atoms are replaced with deuterium. This isotopically labeled compound is primarily used as an internal standard in mass spectrometry and analytical chemistry applications, ensuring precise quantification of 4-ethylguaiacol in complex matrices. Its high isotopic purity (>98%) and chemical stability make it particularly valuable for trace-level analysis in food, beverage, and environmental studies. The deuterium labeling minimizes interference with the target analyte, enhancing method accuracy and reproducibility. Its structural similarity to the native compound allows for reliable calibration in GC-MS or LC-MS workflows, supporting robust analytical performance.

4-Ethylguaiacol-d5 structure

Product Name:4-Ethylguaiacol-d5

CAS No:1219803-12-9

MF:C₉H₁₂O₂

MW:157.22119140625

CID:1061193

PubChem ID:121493655

Update Time:2025-05-27

4-Ethylguaiacol-d5 Chemical and Physical Properties

Names and Identifiers

- 4-Ethylguaiacol-d5
- DB-316586
- 4-Ethyl-d5-2-methoxyphenol
- 4-Ethyl-2-methoxyphenol-d5
- HY-W017374S
- 4-(Ethyl-d5)-2-methoxyphenol; 2-Methoxy-4-(pentadeuteroethyl)phenol; 4-Ethylguaiacol-d5; 4-Hydroxy-3-methoxyethylbenzene-d5; 4-Hydroxy-3-methoxyphenylethane-1,1,2,2,2-d5; 4-Ethyl-2-methoxyphenol-D5 (ethyl-D5)
- F90875
- 2-Methoxy-4-(1,1,2,2,2-pentadeuterioethyl)phenol
- 1219803-12-9
- CS-0566741
- 4-[(1,1,2,2,2-?H?)ethyl]-2-methoxyphenol
- Inchi： 1S/C9H12O2/c1-3-7-4-5-8(10)9(6-7)11-2/h4-6,10H,3H2,1-2H3/i1D3,3D2
- InChI Key： CHWNEIVBYREQRF-WNWXXORZSA-N
- SMILES： O(C)C1=C(C=CC(=C1)C([2H])([2H])C([2H])([2H])[2H])O

Computed Properties

Exact Mass: 157.115113351g/mol
Monoisotopic Mass: 157.115113351g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 29.5Å²

4-Ethylguaiacol-d5 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E678722-5mg	4-Ethylguaiacol-d5	1219803-12-9	5mg	$ 222.00	2023-09-07
TRC	E678722-50mg	4-Ethylguaiacol-d5	1219803-12-9	50mg	$ 1654.00	2023-09-07
A2B Chem LLC	AE38871-10mg	4-Ethylguaiacol-d5	1219803-12-9	10mg	$350.00	2024-04-20
A2B Chem LLC	AE38871-50mg	4-Ethylguaiacol-d5	1219803-12-9	50mg	$809.00	2024-04-20

4-Ethylguaiacol-d5 Related Literature

1. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
4. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
5. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991

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